Cas no 57639-16-4 (5-Bromo-3-phenyl-1H-indazole)

5-Bromo-3-phenyl-1H-indazole structure
5-Bromo-3-phenyl-1H-indazole structure
Product Name:5-Bromo-3-phenyl-1H-indazole
CAS No:57639-16-4
MF:C13H9BrN2
MW:273.127961874008
MDL:MFCD08549635
CID:1029044
PubChem ID:623415
Update Time:2025-04-20

5-Bromo-3-phenyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-3-phenyl-1H-indazole
    • QXKKPVVOOWBLND-UHFFFAOYSA-N
    • Kinome_2485
    • 3-phenyl-5-bromoindazole
    • 3-Phenyl-5-bromo-1H-indazole
    • 1H-Indazole, 5-bromo-3-phenyl-
    • EN000880
    • AK136919
    • AX8258487
    • CS-0156350
    • C75696
    • A914916
    • 57639-16-4
    • CHEMBL1994074
    • MFCD08549635
    • AKOS002313326
    • DTXSID60347589
    • DS-5622
    • SCHEMBL4316858
    • MDL: MFCD08549635
    • Inchi: 1S/C13H9BrN2/c14-10-6-7-12-11(8-10)13(16-15-12)9-4-2-1-3-5-9/h1-8H,(H,15,16)
    • InChI Key: QXKKPVVOOWBLND-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NN2

Computed Properties

  • Exact Mass: 271.99497
  • Monoisotopic Mass: 271.99491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7
  • XLogP3: 3.9

Experimental Properties

  • Density: 1.547
  • Boiling Point: 454.858°C at 760 mmHg
  • Flash Point: 228.89°C
  • Refractive Index: 1.709
  • PSA: 28.68

5-Bromo-3-phenyl-1H-indazole Security Information

5-Bromo-3-phenyl-1H-indazole Pricemore >>

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